Cas no 729560-90-1 (2-Chloro-N-[5-[[(2,5-dichlorophenyl)amino]sulfonyl]-2-(diethylamino)phenyl]-3-pyridinecarboxamide)
2-Chloro-N-[5-[[(2,5-dichlorophenyl)amino]sulfonyl]-2-(diethylamino)phenyl]-3-pyridinecarboxamide Chemical and Physical Properties
Names and Identifiers
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- 2-CHLORO-N-{5-[(2,5-DICHLOROPHENYL)SULFAMOYL]-2-(DIETHYLAMINO)PHENYL}PYRIDINE-3-CARBOXAMIDE
- 729560-90-1
- 2-chloro-N-[5-[(2,5-dichlorophenyl)sulfamoyl]-2-(diethylamino)phenyl]pyridine-3-carboxamide
- AKOS008000956
- Z32715190
- EN300-26606176
- 2-Chloro-N-[5-[[(2,5-dichlorophenyl)amino]sulfonyl]-2-(diethylamino)phenyl]-3-pyridinecarboxamide
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- Inchi: 1S/C22H21Cl3N4O3S/c1-3-29(4-2)20-10-8-15(33(31,32)28-18-12-14(23)7-9-17(18)24)13-19(20)27-22(30)16-6-5-11-26-21(16)25/h5-13,28H,3-4H2,1-2H3,(H,27,30)
- InChI Key: RVYIDSWXKKLNIY-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=CC=C1C(NC1=CC(S(NC2=CC(Cl)=CC=C2Cl)(=O)=O)=CC=C1N(CC)CC)=O
Computed Properties
- Exact Mass: 526.039995g/mol
- Monoisotopic Mass: 526.039995g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 99.8Ų
Experimental Properties
- Density: 1.476±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 7.10±0.10(Predicted)
2-Chloro-N-[5-[[(2,5-dichlorophenyl)amino]sulfonyl]-2-(diethylamino)phenyl]-3-pyridinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26606176-0.05g |
2-chloro-N-{5-[(2,5-dichlorophenyl)sulfamoyl]-2-(diethylamino)phenyl}pyridine-3-carboxamide |
729560-90-1 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-Chloro-N-[5-[[(2,5-dichlorophenyl)amino]sulfonyl]-2-(diethylamino)phenyl]-3-pyridinecarboxamide Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-Chloro-N-[5-[[(2,5-dichlorophenyl)amino]sulfonyl]-2-(diethylamino)phenyl]-3-pyridinecarboxamide
Introduction to the Compound CAS No 729560-90-1: 2-Chloro-N-[5-[[(2,5-dichlorophenyl)amino]sulfonyl]-2-(diethylamino)phenyl]-3-pyridinecarboxamide
The compound with CAS No 729560-90-1, known as 2-Chloro-N-[5-[[(2,5-dichlorophenyl)amino]sulfonyl]-2-(diethylamino)phenyl]-3-pyridinecarboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research studies, particularly in the field of drug development and material science. Its unique structure, featuring a pyridine ring, sulfonyl group, and diethylamino substituents, makes it a versatile compound with diverse functional properties.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. The presence of multiple functional groups within its structure provides opportunities for modifying its chemical behavior to suit specific applications. For instance, the sulfonyl group is known for its ability to enhance the stability and bioavailability of pharmaceutical compounds, while the diethylamino group contributes to its solubility and reactivity.
One of the most promising areas of research involving this compound is its potential use in drug delivery systems. Studies have shown that the compound's structure can be exploited to create targeted drug delivery vehicles, enhancing the efficacy of therapeutic agents while minimizing side effects. Additionally, its pyridine ring system has been found to exhibit antimicrobial properties, making it a candidate for novel antibacterial agents.
In terms of material science, the compound's unique electronic properties have led to its investigation as a component in advanced materials such as conductive polymers and organic semiconductors. Its ability to form stable charge transfer complexes makes it a valuable addition to the development of next-generation electronic devices.
Furthermore, recent research has focused on optimizing the synthesis process of this compound to improve yield and reduce production costs. By employing green chemistry principles, scientists have developed more sustainable methods for synthesizing this compound, aligning with global efforts to promote environmentally friendly chemical practices.
In conclusion, CAS No 729560-90-1 represents a cutting-edge compound with multifaceted applications across various scientific domains. Its intricate structure and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and material science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern chemistry and related fields.
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